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Compound of Interest

Compound Name: 2-Iodophenylacetic acid

Cat. No.: B145825 Get Quote

Essential Safety and Handling Guide for 2-
Iodophenylacetic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Iodophenylacetic acid, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing risks associated with this chemical.

Chemical Overview: 2-Iodophenylacetic acid is a synthetic intermediate used in various

chemical syntheses.[1] It is a solid that can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required protective gear.
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

irritation.[3]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

and dust.[3]

Respiratory Protection
NIOSH-approved N95 dust

mask or equivalent

To prevent inhalation of dust

particles, especially when

handling the powder.

Body Protection
Laboratory coat or chemical-

resistant apron

To protect skin and clothing

from contamination.[3][4]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ventilation: Always handle 2-Iodophenylacetic acid in a certified chemical fume hood to

minimize inhalation exposure.[3]

Pre-use Inspection: Before starting any work, inspect all PPE for integrity. Ensure safety

shower and eyewash stations are accessible and operational.

Material Weighing: When weighing the solid, do so in a fume hood or a ventilated balance

enclosure to contain dust.

2. Handling Protocol:

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the chemical.

Preventing Contamination: Keep the container tightly closed when not in use.[3] Avoid

creating dust.
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Spill Management: In case of a spill, immediately evacuate the area if the spill is large or if

you are not trained to handle it. For small spills, follow the cleanup procedure outlined below.

3. Spill Cleanup:

Personal Protection: Wear the prescribed PPE, including respiratory protection.

Containment: For solid spills, gently sweep up the material to avoid creating dust and place it

in a labeled, sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Disposal Plan
Waste Segregation and Collection:

All waste contaminated with 2-Iodophenylacetic acid, including used gloves, weighing

paper, and contaminated labware, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Disposal Method:

Dispose of 2-Iodophenylacetic acid and its contaminated waste through a licensed

professional waste disposal service.[3]

The disposal method must be in accordance with all applicable federal, state, and local

regulations for halogenated organic compounds.

Workflow for Safe Handling of 2-Iodophenylacetic
Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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